Cas no 100842-27-1 (Benzoic acid,4-(1,1-dimethylethyl)-, strontium salt (2:1))

• Product Name: Benzoic acid,4-(1,1-dimethylethyl)-, strontium salt (2:1)
• CAS No: 100842-27-1
• MF: C₂₂H₂₆O₄Sr
• MW: 442.059449672699
• CID: 161347
• PubChem ID: 44148988
• Update Time: 2025-04-19

Benzoic acid,4-(1,1-dimethylethyl)-, strontium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1,1-dimethylethyl)-, strontium salt (2:1)
• strontium,4-tert-butylbenzoate
• benzoate, 4-(1,1-dimethylethyl)-, strontium salt (1:1)
• LogP
• Benzoic acid, 4-(1,1-dimethylethyl)-, strontium salt (2:1)
• 100842-27-1
• DTXSID30891105
• Strontium p-tert-butylbenzoate
• Benzoic acid, 4-(1,1-dimethylethyl)-, strontium salt

• Inchi： 1S/2C11H14O2.Sr/c2*1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2
• InChI Key： IUDVRELDCNXVLN-UHFFFAOYSA-L
• SMILES： [Sr+2].[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O.[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 261.00499
• Monoisotopic Mass: 264.997169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• PSA: 40.13
• LogP: 2.69520